Cas no 868677-12-7 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide)

• Product Name: N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• CAS No: 868677-12-7
• MF: C₂₁H₂₁ClN₄O₅S
• MW: 476.933242559433
• CID: 6028390
• PubChem ID: 16825423
• Update Time: 2025-10-30

N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[methyl(oxolan-2-ylmethyl)sulfamoyl]benzamide
• Benzamide, N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[[methyl[(tetrahydro-2-furanyl)methyl]amino]sulfonyl]-
• F1821-0751
• N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-4-{methyl[(oxolan-2-yl)methyl]sulfamoyl}benzamide
• 868677-12-7
• N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)benzamide
• AKOS024611801

• Inchi： 1S/C21H21ClN4O5S/c1-26(13-15-5-4-12-30-15)32(28,29)16-10-8-14(9-11-16)19(27)23-21-25-24-20(31-21)17-6-2-3-7-18(17)22/h2-3,6-11,15H,4-5,12-13H2,1H3,(H,23,25,27)
• InChI Key： MOFKDHYPSVJFQA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2Cl)O1)(=O)C1=CC=C(S(N(C)CC2CCCO2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 476.0921187g/mol
• Monoisotopic Mass: 476.0921187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 9.63±0.70(Predicted)

Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide

Comprehensive Analysis of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide (CAS 868677-12-7)

The compound N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide (CAS 868677-12-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its complex structure featuring a 1,3,4-oxadiazole core and a sulfamoyl benzamide moiety, this molecule exhibits unique properties that make it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeted therapies, given its structural resemblance to known bioactive compounds.

In recent years, the scientific community has shown increasing interest in heterocyclic compounds like 1,3,4-oxadiazoles, due to their diverse pharmacological activities. The presence of the 2-chlorophenyl group in this molecule further enhances its bioactivity, making it a candidate for studies in enzyme inhibition and receptor modulation. The methyl(oxolan-2-yl)methylsulfamoyl segment adds to its metabolic stability, a critical factor in drug design. These features align with current trends in precision medicine, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the formation of the oxadiazole ring and the subsequent introduction of the sulfamoyl benzamide functionality. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. This rigorous characterization is essential for ensuring reproducibility in research, a topic frequently searched by scientists and quality control professionals.

One of the most searched questions regarding this compound is its potential role in cancer research. Preliminary studies suggest that derivatives of 1,3,4-oxadiazole exhibit antiproliferative effects, sparking curiosity about its mechanism of action. While CAS 868677-12-7 itself is still under investigation, its structural analogs have shown promise in targeting specific pathways involved in cell proliferation. This aligns with the growing demand for small-molecule inhibitors in oncology, a hot topic in both academic and industrial research.

Another area of interest is the compound's potential application in neurodegenerative diseases. The sulfamoyl group is known to interact with enzymes like carbonic anhydrase, which are implicated in conditions such as Alzheimer's disease. Researchers are exploring whether N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide could serve as a scaffold for developing novel therapeutics. This connects with the broader search trend for neuroprotective agents and blood-brain barrier permeable drugs.

From a green chemistry perspective, the synthesis and application of this compound raise questions about sustainability. Researchers are increasingly searching for eco-friendly synthetic routes and solvent systems to produce such complex molecules. The oxolan-2-yl moiety, for instance, could be derived from renewable resources, aligning with the global push toward sustainable drug development. This aspect is particularly relevant to pharmaceutical companies aiming to reduce their environmental footprint.

In summary, N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-4-{methyl(oxolan-2-yl)methylsulfamoyl}benzamide (CAS 868677-12-7) represents a fascinating intersection of medicinal chemistry and drug discovery. Its unique structure and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the development of next-generation therapeutics.